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Compound of Interest

Compound Name: Pentolinium

Cat. No.: B087235 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Pentolinium, a nicotinic antagonist. The

following procedural guidance is designed to answer specific operational questions and build a

foundation of trust in laboratory safety practices.

Personal Protective Equipment (PPE)
When handling Pentolinium, appropriate personal protective equipment must be worn to

prevent direct contact with the skin or eyes and to avoid inhalation.[1] The toxicological

properties of this material have not been fully investigated, warranting cautious handling

procedures.[1]

Recommended PPE includes:

Eye Protection: Chemical goggles are required to protect the eyes from potential splashes.

[1]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1] Given the

hazardous nature of many drugs, double gloving with powder-free nitrile gloves is a

recommended best practice.[2][3][4]

Body Protection: Appropriate protective clothing should be worn to minimize skin contact.[1]

Long-sleeved, impermeable gowns with closed fronts and tight-fitting cuffs are recommended
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for handling hazardous drugs.[4]

Respiratory Protection: In situations where dust may be generated or ventilation is

inadequate, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or European Standard EN 149 must be followed.[1]

Operational Plan for Handling Pentolinium
A systematic approach to handling Pentolinium is crucial to minimize exposure risk.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. The work area should be well-ventilated.

Handling:

Avoid all personal contact, including inhalation.[5]

Wash hands thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]

Remove and wash contaminated clothing before reuse.[1]

Storage:

Store in a cool, dry place.[1]

Keep the container closed when not in use.[1]

Disposal Plan
Proper disposal of Pentolinium and any contaminated materials is critical to prevent

environmental contamination and potential harm to others.

Disposal Guidelines:
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Dispose of Pentolinium in a manner consistent with federal, state, and local regulations.[1]

Contaminated disposable items, such as gloves and absorbent pads, should be placed in a

clearly labeled, sealed container for disposal.[6]

For unused or expired medication, community-based drug "take-back" programs are the best

option.[7][8]

If a take-back program is not available, do not flush down the toilet unless specifically

instructed to do so.[7][8]

To dispose of in household trash, remove the substance from its original container and mix it

with an undesirable substance like used coffee grounds or kitty litter. Place the mixture in a

sealed bag or container.[7][8] Before discarding the original container, scratch out all

identifying information.[7][8]

Quantitative Data
The following table summarizes the available toxicological data for Pentolinium Tartrate.

Data Point Value Species Route Reference

LD50 512 mg/kg Mouse Oral [1]

LD50 890 mg/kg Rat Oral [1]

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Experimental Workflow for Safe Handling of
Pentolinium
The following diagram outlines the logical workflow for safely handling Pentolinium from initial

preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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